Barium anilinobenzenesulphonate
Barium anilinobenzenesulphonate
Brand Name:
Vulcanchem
CAS No.:
1300-92-1
VCID:
VC20943620
InChI:
InChI=1S/2C12H11NO3S.Ba/c2*14-17(15,16)12-9-5-4-8-11(12)13-10-6-2-1-3-7-10;/h2*1-9,13H,(H,14,15,16);/q;;+2/p-2
SMILES:
C1=CC=C(C=C1)NC2=CC=CC=C2S(=O)(=O)[O-].C1=CC=C(C=C1)NC2=CC=CC=C2S(=O)(=O)[O-].[Ba+2]
Molecular Formula:
C24H20BaN2O6S2
Molecular Weight:
633.9 g/mol
Barium anilinobenzenesulphonate
CAS No.: 1300-92-1
Cat. No.: VC20943620
Molecular Formula: C24H20BaN2O6S2
Molecular Weight: 633.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1300-92-1 |
|---|---|
| Molecular Formula | C24H20BaN2O6S2 |
| Molecular Weight | 633.9 g/mol |
| IUPAC Name | 2-anilinobenzenesulfonate;barium(2+) |
| Standard InChI | InChI=1S/2C12H11NO3S.Ba/c2*14-17(15,16)12-9-5-4-8-11(12)13-10-6-2-1-3-7-10;/h2*1-9,13H,(H,14,15,16);/q;;+2/p-2 |
| Standard InChI Key | JWTHKGUPPCYKNI-UHFFFAOYSA-L |
| SMILES | C1=CC=C(C=C1)NC2=CC=CC=C2S(=O)(=O)[O-].C1=CC=C(C=C1)NC2=CC=CC=C2S(=O)(=O)[O-].[Ba+2] |
| Canonical SMILES | C1=CC=C(C=C1)NC2=CC=CC=C2S(=O)(=O)[O-].C1=CC=C(C=C1)NC2=CC=CC=C2S(=O)(=O)[O-].[Ba+2] |
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